Cas no 97937-36-5 (1,5-Pentanediol, 2,4-dimethyl-, monoacetate, (2S,4R)-)

• Product Name: 1,5-Pentanediol, 2,4-dimethyl-, monoacetate, (2S,4R)-
• CAS No: 97937-36-5
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 750829
• Update Time: 2024-01-31

1,5-Pentanediol, 2,4-dimethyl-, monoacetate, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol, 2,4-dimethyl-, monoacetate, (2S,4R)-
• 1,5-Pentanediol, 2,4-dimethyl-, 1-acetate, (2S,4R)-

• Inchi： 1S/C9H18O3/c1-7(5-10)4-8(2)6-12-9(3)11/h7-8,10H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： PPWUGJRYPLAOPM-SFYZADRCSA-N
• SMILES： C(OC(=O)C)[C@@H](C)C[C@@H](C)CO

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 241.1±23.0 °C(Predicted)
• pka: 14.98±0.10(Predicted)